Cudratricusxanthone B
Overview
Description
Cudratricusxanthone B is a natural product found in Maclura tricuspidata with data available.
Scientific Research Applications
Neuroinflammation Inhibition
Cudratricusxanthone A, a compound similar to Cudratricusxanthone B, has been shown to inhibit neuroinflammation. In a study on BV2 microglia, it suppressed the expression of inflammatory enzymes and decreased the production of inflammatory mediators, suggesting potential for treating neurodegenerative diseases caused by neuroinflammation (Yoon et al., 2016).
Anticoagulant and Profibrinolytic Activities
Cudratricusxanthone A has demonstrated anticoagulant and profibrinolytic properties, inhibiting thrombin-catalyzed fibrin polymerization and platelet aggregation. This could provide a foundation for the development of new anticoagulant agents (Yoo et al., 2014).
Liver Injury Alleviation
In a study investigating lipopolysaccharide-induced liver failure in mice, Cudratricusxanthone A alleviated liver injury by reducing inflammatory responses, suggesting potential in treating liver diseases (Lee et al., 2018).
Pancreatic Beta Cell Protection
Cudratricusxanthone A also showed protective effects on pancreatic beta cells from cytokine-mediated toxicity, suggesting potential applications in preventing functional beta cell damage (Lee & Jeong, 2014).
Anti-Inflammatory and Anti-Cancer Properties
Research has demonstrated that Cudratricusxanthone A suppresses pro-inflammatory mediators and induces anti-inflammatory heme oxygenase-1 in macrophages. This suggests its potential in treating inflammatory and cancer-related conditions (Jeong et al., 2009).
Cytochrome P450 Inhibition
Cudratricusxanthone A inhibits certain cytochrome P450 isoforms, indicating potential herb-drug interaction effects and relevance in drug metabolism studies (Sim et al., 2015).
Synthesis Foundation
The total synthesis of this compound has been achieved, laying the foundation for further pharmacological study of this natural compound (Zhou et al., 2018).
HMGB1-Mediated Septic Response Inhibition
Cudratricusxanthone A has shown effects in inhibiting HMGB1-mediated barrier disruptive responses and reducing mortality in a mouse sepsis model, indicating potential therapeutic applications in vascular inflammatory diseases (Yang et al., 2019).
Osteoclast Differentiation Inhibition
Cudratricusxanthone A inhibits osteoclast differentiation and function, which could have implications in treating bone resorption-related diseases (Choi et al., 2018).
Anti-Cancer Activity
Cudratricusxanthone A isolated from Cudrania tricuspidata has shown potent anti-cancer activity, particularly in breast cancer cells, by inducing apoptosis and inhibiting cell migration and invasion (Jeon et al., 2016).
properties
Molecular Formula |
C23H24O6 |
|---|---|
Molecular Weight |
396.4 g/mol |
IUPAC Name |
2,3,6,8-tetrahydroxy-1,5-bis(3-methylbut-2-enyl)xanthen-9-one |
InChI |
InChI=1S/C23H24O6/c1-11(2)5-7-13-15(24)9-16(25)20-22(28)19-14(8-6-12(3)4)21(27)17(26)10-18(19)29-23(13)20/h5-6,9-10,24-27H,7-8H2,1-4H3 |
InChI Key |
DOOLVUDJANCINP-UHFFFAOYSA-N |
Canonical SMILES |
CC(=CCC1=C2C(=C(C=C1O)O)C(=O)C3=C(O2)C=C(C(=C3CC=C(C)C)O)O)C |
synonyms |
cudratricusxanthone B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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